Cas no 1361657-35-3 (3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride)

• Product Name: 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride
• CAS No: 1361657-35-3
• MF: C₁₃H₅Cl₅O
• MW: 354.443198919296
• CID: 4790210
• Update Time: 2025-07-21

3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride

• Inchi： 1S/C13H5Cl5O/c14-7-4-10(16)12(11(17)5-7)6-1-2-8(13(18)19)9(15)3-6/h1-5H
• InChI Key： LWBWDFURFCXELY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(C(=O)Cl)=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: 6.6
• Topological Polar Surface Area: 17.1

Additional information on 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride

Introduction to 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride (CAS No. 1361657-35-3) and Its Applications in Modern Chemical Research

The compound 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride, identified by the CAS number 1361657-35-3, is a specialized chemical entity that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This tetra-chlorinated biphenyl derivative features a carbonyl chloride functional group at the 4-position, making it a versatile intermediate in the synthesis of various bioactive molecules. The structural complexity and reactivity of this compound have positioned it as a valuable tool in both academic research and industrial applications.

One of the most compelling aspects of 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride is its role as a key precursor in the development of advanced pharmaceuticals. The presence of multiple chlorine atoms on the biphenyl core enhances its electrophilicity, facilitating nucleophilic substitution reactions that are crucial for constructing complex molecular frameworks. This property has been leveraged in the synthesis of novel drug candidates targeting a range of therapeutic areas, including oncology and neurodegenerative diseases.

Recent studies have highlighted the compound's utility in the preparation of chiral auxiliaries and ligands for asymmetric catalysis. The rigid biphenyl backbone and the electron-withdrawing nature of the chloro substituents provide an ideal scaffold for designing molecules that can induce high enantioselectivity in catalytic transformations. Such advancements are particularly relevant in the context of green chemistry, where minimizing waste and improving reaction efficiency are paramount.

The carbonyl chloride functionality in 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride also enables its use as an acylating agent, a reaction type that is fundamental to peptide synthesis and other biologically relevant transformations. Researchers have utilized this compound to introduce bulky protecting groups onto amino acids, which can enhance stability during subsequent synthetic steps. This has been particularly useful in the development of peptide-based therapeutics, where precise control over molecular architecture is essential for biological activity.

In addition to its pharmaceutical applications, 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride has found utility in materials science. The compound's ability to undergo cross-coupling reactions with various organic halides has made it a valuable intermediate in the synthesis of polymers and liquid crystals. These materials exhibit unique electronic and optical properties, making them suitable for applications in advanced display technologies and organic electronics.

The environmental impact of chlorinated biphenyl derivatives has been a topic of extensive research and debate. While 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride is not classified as an environmental hazard under current regulations, its structural analogs have raised concerns due to their persistence and potential toxicity. Consequently, efforts have been made to develop synthetic methodologies that minimize the use of chlorine-containing intermediates while maintaining high yields and selectivity. These efforts align with broader trends in sustainable chemistry, where reducing hazardous byproducts is a primary goal.

Advances in computational chemistry have further enhanced the understanding of 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride's reactivity. Molecular modeling studies have provided insights into how different substituents influence its electronic properties and interaction with biological targets. This computational approach has complemented experimental work by predicting reaction outcomes with high accuracy, thereby accelerating the discovery process.

The compound's role in medicinal chemistry extends beyond acylation reactions. It has been employed in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. By serving as a building block for more complex structures, 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride contributes to the ever-growing library of molecules that researchers can explore for new therapeutic applications.

In conclusion, 3,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride (CAS No. 1361657-35-3) represents a cornerstone in modern chemical research. Its versatility as an intermediate has enabled significant advancements across multiple disciplines, from pharmaceutical development to materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of synthetic chemistry.